![molecular formula C8H6ClIO B1353769 o-Iodophenylacetyl chloride CAS No. 62300-07-6](/img/structure/B1353769.png)
o-Iodophenylacetyl chloride
Overview
Description
O-Iodophenylacetyl chloride is a chemical compound . It is also known as 2-Iodophenylacetyl chloride . It is a synthetic intermediate that is widely used in the chemical, pharmaceutical, and cosmetic industries .
Synthesis Analysis
The synthesis of this compound involves several steps. One method involves the reaction of 2-Iodophenylacetic acid with a chlorinating agent to produce 2-Iodophenylacetyl chloride . Another method involves the reaction of 2-Iodobenzyl cyanide with a suitable reagent to produce 2-Iodophenylacetyl chloride .Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring with an iodine atom and an acetyl chloride group attached to it . The exact molecular structure can be determined using various spectroscopic techniques .Scientific Research Applications
Catalytic Biaryl Coupling
o-Iodophenylacetyl chloride is involved in catalytic biaryl coupling processes. In a study by Canivet et al. (2009), Ni-based catalytic systems were established for the arylation of heteroarenes with aryl halides and triflates. This process highlights the role of this compound in facilitating these types of chemical reactions (Canivet et al., 2009).
Fluorescent Probes for Microscopy
In the field of microscopy, this compound has been used in developing fluorescent probes. A study by Glowacki et al. (2021) discusses the creation of monovalent fluorophore-conjugated affinity probes based on the hapten 3-nitro-4-hydroxy-5-iodophenylacetyl (NIP), illustrating its application in flow-cytometry and super-resolution microscopy techniques (Glowacki et al., 2021).
Radioiodination Techniques
This compound is also significant in radioiodination methods. El-wetery et al. (1997) developed a method for incorporating radioactive iodine onto L-p-iodophenylalanine using copper(II) chloride, which demonstrates the utility of this compound in medical imaging studies, particularly in pancreatic imaging (El-wetery et al., 1997).
Enzyme Activity Assays
This compound has also been utilized in developing methods for assessing soil dehydrogenase activity. Mersi and Schinner (1991) describe a rapid and reproducible assay using 2-(p-iodophenyl)-3-(p-nitrophenyl)-5-phenyl tetrazolium chloride (iodonitrotetrazolium chloride, INT) as the substrate (Mersi & Schinner, 1991).
Food Quality Assessment
In the food industry, this compound has been used in methods for assessing the quality of iced fish. Shewan and Liston (1957) describe using 2-p-iodophenyl-3-p-nitrophenyl-5-phenyltetrazolium chloride in a colorimetric method, comparing results with organoleptic examination and viable bacterial counts (Shewan & Liston, 1957).
N-Acylation of Amines
Additionally, this compound is involved in the N-acylation of amines. Phukan et al. (2009) found that iodine can promote quantitative N-acylation of primary and secondary amines with acetyl chloride and benzoyl chloride, highlighting the role of o-Iodophenylacetylchloride in this process (Phukan et al., 2009).
Structural Studies in Proteomics
In proteomics, this compound has been employed for the site-specific incorporation of p-iodo-L-phenylalanine into proteins for structure determination. Xie et al. (2004) demonstrated the use of this technology in genetic encoding of unnatural amino acids in Escherichia coli and yeast, facilitating structural studies of proteins (Xie et al., 2004).
Synthesis of Isoindolin-1-ones
Furthermore, this compound is important in the synthesis of isoindolin-1-ones. Cho et al. (2000) described the palladium-catalyzed intermolecular coupling and heteroannulation between 2-iodobenzoyl chloride and imines, where this compound plays a crucial role (Cho et al., 2000).
Organophosphorus Compound Synthesis
Finally, this compound is used in the synthesis of organophosphorus compounds. Yuan et al. (1991) discussed using acetyl chloride in the synthesis of 1-aminoalkyl- and amino(aryl)methylphosphonic acid derivatives, highlighting the versatility of this compound in such chemical syntheses (Yuan et al., 1991).
Properties
IUPAC Name |
2-(2-iodophenyl)acetyl chloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClIO/c9-8(11)5-6-3-1-2-4-7(6)10/h1-4H,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNOGBAPLEYMVSS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CC(=O)Cl)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClIO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30448956 | |
Record name | o-iodophenylacetyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30448956 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
280.49 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
62300-07-6 | |
Record name | o-iodophenylacetyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30448956 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.